Cas no 2734774-46-8 ((3-Bromo-5-fluorophenyl)(thiomorpholino)methanone)

• Product Name: (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone
• CAS No: 2734774-46-8
• MF: C₁₁H₁₁BrFNOS
• MW: 304.18
• CID: 5079645
• Update Time: 2026-03-01

(3-Bromo-5-fluorophenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone

• Inchi： 1S/C11H11BrFNOS/c12-9-5-8(6-10(13)7-9)11(15)14-1-3-16-4-2-14/h5-7H,1-4H2
• InChI Key： SPNZONOZTARHBN-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)N2CCSCC2)C=C(C=C1Br)F

Additional information on (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone

(3-Bromo-5-fluorophenyl)(thiomorpholino)methanone: A Comprehensive Overview

(3-Bromo-5-fluorophenyl)(thiomorpholino)methanone, identified by the CAS number 2734774-46-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated and fluorinated aromatic ring with a thiomorpholine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone consists of a phenyl ring substituted with bromine at the 3-position and fluorine at the 5-position. This substitution pattern suggests that the compound may exhibit specific electronic and steric properties, which could influence its reactivity and stability. The thiomorpholine group, on the other hand, introduces sulfur into the molecule, potentially enhancing its solubility and bioavailability. Recent studies have highlighted the importance of such heterocyclic groups in drug design, particularly in modulating pharmacokinetic profiles.

One of the key areas of research involving this compound is its potential application in pharmaceuticals. The presence of bromine and fluorine substituents on the aromatic ring makes it a promising candidate for use as a building block in drug discovery. These halogen atoms can act as electron-withdrawing groups, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to specific biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds to various protein targets, providing valuable insights into their therapeutic potential.

In addition to its pharmaceutical applications, (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone has also been studied for its role in materials science. The thiomorpholine group, being a sulfur-containing heterocycle, can contribute to the formation of stable covalent bonds under certain reaction conditions. This property has led to investigations into its use as a precursor for advanced materials, such as polymers or organosulfur compounds. Recent research has demonstrated that such compounds can exhibit unique mechanical and thermal properties, making them suitable for high-performance applications.

The synthesis of (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the aromatic ring substituents, followed by coupling reactions to introduce the thiomorpholine group. Recent developments in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

From an environmental standpoint, understanding the degradation pathways of (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. However, further research is needed to fully characterize its environmental fate and toxicity profile. Such information is essential for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, (3-Bromo-5-fluorophenyl)(thiomorpholino)methanone represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for exploring novel synthetic strategies and understanding complex molecular interactions. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.